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Compound of Interest

Compound Name: Fidaxomicin-d7

Cat. No.: B15557105 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical state and appearance of

Fidaxomicin-d7 powder, a deuterated analog of the antibiotic Fidaxomicin. The information

presented herein is critical for researchers and professionals involved in the development,

formulation, and quality control of this pharmaceutical compound.

Physical State and Appearance
Fidaxomicin-d7 is a synthetic, stable isotope-labeled compound that exists as a solid powder

at ambient temperature and pressure.[1] Its appearance is consistently described as a white to

off-white or light yellow powder.[1][2] This characteristic is a key identification parameter for the

substance in a laboratory setting.

Physicochemical Properties
A summary of the key physicochemical properties of Fidaxomicin-d7 is presented in the table

below. These data are essential for a variety of applications, including analytical method

development, formulation studies, and regulatory submissions.
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Property Value Reference

Physical State Solid Powder [1]

Appearance
White to light yellow or white to

off-white powder
[1]

Molecular Formula C₅₂H₆₇D₇Cl₂O₁₈

Molecular Weight 1065.08 g/mol

Experimental Protocols for Physical
Characterization
Standardized experimental protocols are crucial for the consistent and accurate determination

of the physical properties of pharmaceutical powders like Fidaxomicin-d7. The following are

general methodologies that can be applied.

Visual Inspection
Objective: To qualitatively assess the color and general appearance of the powder.

Methodology:

Place a small, representative sample of the Fidaxomicin-d7 powder on a clean, white

surface, such as a ceramic tile or a piece of white filter paper.

Observe the sample under controlled, consistent lighting conditions (e.g., a light box with a

standardized color temperature) against a white and a black background.

Record the color (e.g., white, off-white, light yellow) and any other notable characteristics,

such as the presence of visible impurities or aggregation.

Compare the observations against a reference standard or the certificate of analysis.

Light Microscopy
Objective: To examine the morphology and particle characteristics of the powder at a

microscopic level.
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Methodology:

Prepare a slide by dispersing a small amount of Fidaxomicin-d7 powder in a suitable, non-

reactive liquid in which it is insoluble (e.g., mineral oil).

Place a coverslip over the dispersion, taking care to avoid air bubbles.

Examine the slide under a light microscope at various magnifications (e.g., 100x, 400x).

Observe and document the particle shape, size distribution, and degree of agglomeration.

Digital images should be captured for record-keeping.

Experimental Workflow for Physical
Characterization
The following diagram illustrates a typical workflow for the physical characterization of a

pharmaceutical powder such as Fidaxomicin-d7.
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Caption: Experimental workflow for the physical characterization of Fidaxomicin-d7 powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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